2-amino-N-(2,6-dimethylphenyl)butanamide

• Molecular Formula: C12H18N2O
• Molecular Weight: 206.28 g/mol
• IUPAC Name: 2-amino-N-(2,6-dimethylphenyl)butanamide
• InChI: InChI=1S/C12H18N2O/c1-4-10(13)12(15)14-11-8(2)6-5-7-9(11)3/h5-7,10H,4,13H2,1-3H3,(H,14,15)
• InChI Key: BKIOLJSGLVWVCP-UHFFFAOYSA-N
• SMILES: CCC(C(=O)NC1=C(C=CC=C1C)C)N

Description

2-amino-2',6'-butyroxylidide is amino acid amide with 2,6-dimethylanilino and 2-aminobutanoyl components.

Scientific Research Applications

Dipeptidyl Peptidase IV Inhibition for Diabetes Treatment

One of the prominent applications of compounds structurally similar to 2-amino-N-(2,6-dimethylphenyl)butanamide is in the treatment of type 2 diabetes. Compounds like (2S,3S)-3-amino-4-(3,3-difluoropyrrolidin-1-yl)-N,N-dimethyl-4-oxo-2-(4-[1,2,4]triazolo[1,5-a]pyridin-6-ylphenyl)butanamide exhibit potent inhibition of dipeptidyl peptidase IV (DPP-4), a key enzyme in glucose metabolism. Such inhibitors have been studied for their efficacy in reducing blood glucose levels in diabetic patients (Edmondson et al., 2006).

Anticonvulsant Activity

Several studies have explored the anticonvulsant properties of compounds related to 2-amino-N-(2,6-dimethylphenyl)butanamide. One such compound, 4-amino-N-(2,6-dimethylphenyl)-3,5-dimethylbenzamide, demonstrated effective anticonvulsant activity in animal models, indicating potential use in seizure management (Robertson et al., 1987). Additionally, pharmacophoric hybrids of ameltolide-gamma-aminobutyric acid (GABA)-amides, which are structurally related, showed promising activity in seizure threshold tests (Yogeeswari et al., 2007).

Antiproliferative Effects in Cancer Research

The structural analogs of 2-amino-N-(2,6-dimethylphenyl)butanamide have also been examined for their potential antiproliferative effects in cancer research. For instance, certain dinuclear gold(III) compounds with bipyridyl ligands demonstrated moderate to high antiproliferative properties, suggesting a potential avenue for cancer therapy development (Casini et al., 2006).

Metabolic Studies and Impurity Analysis

Compounds similar to 2-amino-N-(2,6-dimethylphenyl)butanamide have been used in metabolic studies and impurity analysis. For example, the oxidation of 2,6-dimethylaniline by human cytochrome P450s and its role in carcinogenicity were investigated, which is relevant for understanding the metabolism and toxicity of related compounds (Gan et al., 2001).

Synthesis routes and methods

Procedure details

A mixture of 17.7 g (52.6 mmoles) of N-(2-phthalimido-butyryl)-2,6-dimethyl-aniline, 14.2 ml of a 85% aqueous hydrazine hydrate solution and 250 ml of ethanol is boiled for one hour, and then the mixture is processed as described in Example 11. The product is triturated with petroleum ether. 9.45 g of N-(2-amino-butyryl)-2,6-dimethyl-aniline are obtained; m.p.: 48°-49° C. The product is obtained with a yield of 87.1%. The hydrochloride of the compound melts at 213°-214° C. [the melting point reported in the literature (see E. W. Byrnes et al., loc. cit.) is 213.5°-214.5° C⟧